Cas no 61608-90-0 (Benzaldehyde, 2-(1-phenylethyl)-)

Benzaldehyde, 2-(1-phenylethyl)- structure
61608-90-0 structure
Product name:Benzaldehyde, 2-(1-phenylethyl)-
CAS No:61608-90-0
MF:C15H14O
MW:210.27106
CID:472995
PubChem ID:12535348

Benzaldehyde, 2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-(1-phenylethyl)-
    • 2-(1-phenylethyl)benzaldehyde
    • 61608-90-0
    • SCHEMBL9806332
    • DTXSID60501644
    • JXIMXDWYILVTRJ-UHFFFAOYSA-N
    • phenyl(formylphenyl)ethane
    • Inchi: InChI=1S/C15H14O/c1-12(13-7-3-2-4-8-13)15-10-6-5-9-14(15)11-16/h2-12H,1H3
    • InChI Key: JXIMXDWYILVTRJ-UHFFFAOYSA-N
    • SMILES: CC(C1=CC=CC=C1)C2=CC=CC=C2C=O

Computed Properties

  • Exact Mass: 210.10452
  • Monoisotopic Mass: 210.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Benzaldehyde, 2-(1-phenylethyl)- Related Literature

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